4-Methyl-N2-phenylbenzene-1,2-diamine

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 4-methyl-2-N-phenylbenzene-1,2-diamine
• InChI: InChI=1S/C13H14N2/c1-10-7-8-12(14)13(9-10)15-11-5-3-2-4-6-11/h2-9,15H,14H2,1H3
• InChI Key: IZCRFJSMFHZEJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)NC2=CC=CC=C2

Description

4-Methyl-N2-phenylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (5-methyl-2-nitrophenyl)phenylamine (1.5 g, 6.57 mmol) and 10% Pd/C (750 mg) in EtOAc (25 mL) was degassed with a stream of nitrogen and stirred at RT under a hydrogen atmosphere for 5 h. The suspension was then filtered through a PTFE frit and the filtrate was concentrated in vacuo affording 4-Methyl-N2-phenylbenzene-1,2-diamine as a brown solid (1.29 g, 99%). LCMS: RT 2.61 min [M+H]+ 199.2.